Cas no 2228234-31-7 ((6-Chloropyrazin-2-yl)methanesulfonamide)

• Product Name: (6-Chloropyrazin-2-yl)methanesulfonamide
• CAS No: 2228234-31-7
• MF: C₅H₆ClN₃O₂S
• MW: 207.638038158417
• CID: 5750597
• PubChem ID: 165973387
• Update Time: 2025-06-08

(6-Chloropyrazin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (6-chloropyrazin-2-yl)methanesulfonamide
• EN300-1987213
• 2228234-31-7
• (6-Chloropyrazin-2-yl)methanesulfonamide

• Inchi： 1S/C5H6ClN3O2S/c6-5-2-8-1-4(9-5)3-12(7,10)11/h1-2H,3H2,(H2,7,10,11)
• InChI Key： UEYYHUCAFVOKGS-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CS(N)(=O)=O)=N1

Computed Properties

• Exact Mass: 206.9869253g/mol
• Monoisotopic Mass: 206.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.3Ų

Additional information on (6-Chloropyrazin-2-yl)methanesulfonamide

Introduction to (6-Chloropyrazin-2-yl)methanesulfonamide (CAS No. 2228234-31-7)

(6-Chloropyrazin-2-yl)methanesulfonamide (CAS No. 2228234-31-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications, particularly in the treatment of bacterial infections and cancer. This article provides a comprehensive overview of (6-Chloropyrazin-2-yl)methanesulfonamide, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of (6-Chloropyrazin-2-yl)methanesulfonamide consists of a methanesulfonamide group attached to a 6-chloropyrazine ring. The presence of the chloro substituent on the pyrazine ring imparts unique electronic and steric properties to the molecule, which contribute to its biological activity. The methanesulfonamide moiety is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable functional group in drug design.

In terms of physical properties, (6-Chloropyrazin-2-yl)methanesulfonamide is a white crystalline solid with a molecular weight of 209.71 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are important for its use in various experimental settings, including cell culture studies and animal models.

Recent studies have focused on the biological activities of (6-Chloropyrazin-2-yl)methanesulfonamide. One of the most notable findings is its potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory effects on bacterial growth, particularly against multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways.

Beyond its antibacterial properties, (6-Chloropyrazin-2-yl)methanesulfonamide has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The compound appears to target multiple signaling pathways involved in cancer progression, such as the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. These findings suggest that (6-Chloropyrazin-2-yl)methanesulfonamide could be a valuable lead compound for the development of novel anticancer therapies.

The safety profile of (6-Chloropyrazin-2-yl)methanesulfonamide has been evaluated in several preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These results are encouraging for its potential use in clinical settings.

In addition to its direct therapeutic applications, (6-Chloropyrazin-2-yl)methanesulfonamide has also been explored as a tool compound for chemical biology research. Its unique chemical structure and biological activities make it an excellent candidate for probing specific biological processes and validating potential drug targets. For example, researchers have used this compound to investigate the role of specific enzymes and signaling pathways in bacterial resistance mechanisms and cancer cell survival.

The future development of (6-Chloropyrazin-2-yl)methanesulfonamide is promising, with ongoing efforts aimed at optimizing its pharmacological properties and advancing it through preclinical and clinical trials. Current research focuses on improving its solubility, bioavailability, and selectivity for target organisms or tissues. Additionally, combinatorial approaches involving this compound with other antimicrobial or anticancer agents are being explored to enhance therapeutic efficacy.

In conclusion, (6-Chloropyrazin-2-yl)methanesulfonamide (CAS No. 2228234-31-7) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.